Cas no 37943-54-7 (8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 37943-54-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD00997644
• CID: 309107
• PubChem ID: 726449
• Update Time: 2025-06-11

8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-1,4-dioxa-7-aza-spiro[4.5]decane
• 1,4-Dioxa-8-azaspiro[4.5]decane,8-(phenylmethyl)-
• 1-benzyl-4,4-ethylenedioxypiperidine
• 7-BENZYL-1,4-DIOXA-7-AZASPIRO[4.5]DECANE
• 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
• 8-Benzyl-1,4-dioxa-8-azaspiro(4.5)decane
• 8-Benzyl-1,4-dioxa-8-azaspiro[4,5]decane
• AKOS000523951
• 8-(Phenylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane
• 37943-54-7
• 8-benzyl-1,4-dioxa-8-aza-spiro [4,5] decane
• Oprea1_294078
• AB10329
• Oprea1_125025
• NS00056434
• AOAMQMAEEUONRT-UHFFFAOYSA-N
• 8-benzyl-1,4-dioxa-8-azaspiro [4,5] decane
• 1325761-63-4
• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-(phenylmethyl)-
• SCHEMBL11686136
• EINECS 253-727-2
• DTXSID301236974

• MDL： MFCD00997644
• Inchi： 1S/C14H19NO2/c1-2-4-13(5-3-1)12-15-8-6-14(7-9-15)16-10-11-17-14/h1-5H,6-12H2
• InChI Key： AOAMQMAEEUONRT-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 233.14200
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 335.1±42.0 ºC (760 Torr),
• Flash Point: 120.4±16.5 ºC,
• Refractive Index: 1.573
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 21.70000
• LogP: 1.96340
• pka: 9.12±0.20(Predicted)

8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane

Comprehensive Overview of 8-Benzyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 37943-54-7): Properties, Applications, and Industry Insights

8-Benzyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 37943-54-7) is a specialized heterocyclic compound featuring a unique spirocyclic structure that combines benzyl, dioxa, and aza functional groups. This molecular architecture grants it versatile chemical properties, making it valuable in pharmaceutical intermediates, agrochemical research, and material science. With the growing demand for spirocyclic compounds in drug discovery—driven by their conformational rigidity and bioavailability—this compound has garnered significant attention from researchers and industry professionals alike.

The compound’s IUPAC name reflects its intricate framework: a 1,4-dioxa-8-azaspiro[4.5]decane core with a benzyl substituent at the 8-position. Its CAS registry number (37943-54-7) ensures precise identification in global chemical databases. Recent studies highlight its potential as a building block for neuroactive agents and catalysts, aligning with trends in sustainable chemistry and green synthesis. Users searching for "spirocyclic ether applications" or "benzyl-protected heterocycles" will find this compound particularly relevant.

In pharmaceutical contexts, 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane serves as a precursor for N-heterocyclic scaffolds, which are pivotal in designing CNS-targeting drugs. Its oxygen-nitrogen spirocycle enhances metabolic stability, a key focus in modern medicinal chemistry. Parallelly, material scientists exploit its rigid backbone to develop high-performance polymers with tailored thermal properties. These dual applications address trending queries like "spiro compounds in drug design" and "advanced polymer monomers."

Synthetic routes to CAS No. 37943-54-7 often involve cyclocondensation or ring-closing reactions, with emphasis on atom economy—a hotspot in green chemistry. Analytical techniques such as NMR, HPLC, and mass spectrometry confirm its purity, critical for compliance with REACH and other regulatory standards. Industry reports link its demand to the rise of bioactive small molecules, reflecting broader shifts toward precision medicine and functional materials.

Beyond labs, 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane sparks interest in academic research on molecular recognition and supramolecular chemistry. Its three-dimensional geometry enables selective interactions with biomolecules, a topic frequently searched alongside "host-guest chemistry." As industries prioritize scalable synthesis and low-toxicity alternatives, this compound’s profile aligns with ESG (Environmental, Social, Governance) goals, further boosting its commercial appeal.

In summary, 37943-54-7 represents a nexus of innovation across disciplines. Its structural uniqueness and adaptability to high-value applications ensure its prominence in scientific literature and patent filings. For those exploring "aza-spirocyclic derivatives" or "multifunctional heterocycles," this compound offers a compelling case study in modern chemical R&D.